Lithium(1+) ion 5-methyl-1,3-oxazole-2-carboxylate

• IUPAC Name: lithium;5-methyl-1,3-oxazole-2-carboxylate
• InChI: InChI=1S/C5H5NO3.Li/c1-3-2-6-4(9-3)5(7)8;/h2H,1H3,(H,7,8);/q;+1/p-1
• InChI Key: NOSIKVDFPLHGBD-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1=CN=C(O1)C(=O)[O-]
• Molecular Formula: C5H4LiNO3
• Molecular Weight: 133.1 g/mol
• CAS RN: 1803609-17-7

Description

Lithium (Li+) ion 5-methyl-1,3-oxazole-2-carboxylate, also known as LiMOC, is a small molecule that has been studied for its potential applications in a variety of scientific research areas. LiMOC is an anionic lithium-ion complex that can be used as a redox-active species in chemical and biochemical systems. The molecule has been studied for its potential use in electrochemical and photochemical energy storage systems, as well as its potential applications in biochemistry and drug delivery.

Scientific Research Applications

Synthesis of Complex Compounds

The lithium ion 5-methyl-1,3-oxazole-2-carboxylate is involved in the synthesis of complex chemical compounds. For instance, it has been used in the preparation of lithium 5-lithiomethyl-3-methylpyrazole-1-carboxylate, which further reacts to yield substituted and annelated pyrazolo[1,5-a]pyridines (Kishore et al., 1999).

Lithiation of Oxazoles

This compound plays a role in the selective lithiation of oxazoles, a process essential for constructing specific bonds in complex organic molecules. This method facilitates the selective formation of certain oxazole isomers, crucial in synthetic chemistry (Evans et al., 1999).

Coordination Polymers and Crystal Structures

Lithium ion derivatives are used in the synthesis of coordination polymers and the study of their crystal structures. For example, sodium and lithium coordination polymers with 1H-indazole-3-carboxylic acid have been synthesized, providing insights into crystal packing and the effects of hydrogen bonds (Szmigiel-Bakalarz et al., 2020).

Fluorescence and Detection Applications

The lithium ion 5-methyl-1,3-oxazole-2-carboxylate is involved in fluorescence-based applications. It has been used in the synthesis of spiropyran fluoroionophores for the selective detection of lithium ions, which can be applied in biological sensor devices (Stubing et al., 2016).

Electrolyte Additives in Lithium-Ion Cells

This compound has applications in the development of electrolyte additives for lithium-ion cells, enhancing their energy densities and lifetimes, which is significant for electric vehicle and grid storage applications (Hall et al., 2018).

Development of Thin-Film Batteries

Lithium ion derivatives, including this compound, are crucial in the research and development of thin-film lithium and lithium-ion batteries. These batteries have applications in consumer and medical products and are useful in characterizing the properties of lithium intercalation compounds in thin-film form (Bates, 2000).

Mechanism of Action

Target of Action

Oxazole derivatives have been known to exhibit a wide spectrum of biological activities

Mode of Action

The mode of action of oxazole derivatives can vary greatly depending on their specific structure and the functional groups they contain . Without specific information on “Lithium(1+) ion 5-methyl-1,3-oxazole-2-carboxylate”, it’s difficult to provide an accurate description of its mode of action.

Biochemical Pathways

Oxazole derivatives can affect a variety of biochemical pathways, depending on their specific targets . Again, without specific information on this compound, it’s hard to say which pathways it might affect.

Biochemical Analysis

Biochemical Properties

Lithium(1+) ion 5-methyl-1,3-oxazole-2-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with certain kinases and phosphatases, influencing their activity. These interactions can modulate signaling pathways and cellular responses, making it a valuable tool in studying cellular mechanisms .

Cellular Effects

The effects of this compound on cells are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. In particular, it has been shown to modulate the activity of key signaling molecules such as MAPK and PI3K, leading to changes in gene expression and metabolic processes. These effects can vary depending on the cell type and the concentration of the compound used .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For example, it can inhibit glycogen synthase kinase-3 (GSK-3), resulting in altered gene expression and cellular responses. Additionally, it can activate certain transcription factors, further influencing cellular functions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable, but it can degrade under certain conditions, affecting its efficacy. Long-term studies have shown that prolonged exposure to this compound can lead to sustained changes in cellular function, including alterations in cell growth and differentiation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it can have beneficial effects, such as neuroprotection and mood stabilization. At high doses, it can cause toxic effects, including renal and hepatic toxicity. These threshold effects highlight the importance of careful dosage management in experimental settings .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as GSK-3 and phosphoinositide 3-kinase (PI3K), influencing metabolic flux and metabolite levels. These interactions can lead to changes in energy metabolism and cellular homeostasis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These transporters facilitate its uptake and localization within cells, affecting its accumulation and activity. The compound’s distribution can influence its overall efficacy and cellular effects .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can affect its interactions with biomolecules and its overall impact on cellular processes .